Cas no 1479555-95-7 (Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate)

• Product Name: Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate
• CAS No: 1479555-95-7
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 5820406
• PubChem ID: 66204713
• Update Time: 2025-06-11

Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• 1479555-95-7
• ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate
• EN300-4358003
• AKOS015548069
• Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate

• Inchi： 1S/C10H21NO3/c1-5-14-9(13)8(11)7(12)6-10(2,3)4/h7-8,12H,5-6,11H2,1-4H3
• InChI Key： PFQYENBERJVUKA-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)OCC)N)CC(C)(C)C

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.6Ų

Additional information on Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate

Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate (CAS No. 1479555-95-7): A Comprehensive Overview

Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate, with the chemical formula C₉H₁₇O₃N and the CAS number 1479555-95-7, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, also known as Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate, is a derivative of hexanoic acid with specific functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate features both an amino group and a hydroxyl group, which are critical for its reactivity and potential biological activity. The presence of these functional groups allows for a wide range of chemical modifications, making it a versatile building block in organic synthesis. Additionally, the dimethyl substitution at the fifth carbon atom introduces steric hindrance, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate has been studied for its role in the synthesis of peptidomimetics and other bioactive peptides. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The amino and hydroxyl groups in Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate provide a scaffold for the introduction of additional functional groups, enabling the design of complex peptidomimetic molecules.

One of the most promising areas of research involving Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate is its application in drug discovery. The compound has been explored as a precursor in the synthesis of potential inhibitors for various enzymes involved in metabolic pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation. The ability to modulate these enzymes' activity could lead to the development of novel therapeutic agents.

The synthesis of Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate typically involves multi-step organic reactions, starting from readily available precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

Recent studies have also highlighted the potential role of Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate in materials science. The compound's unique structural features make it suitable for use as a monomer or intermediate in the synthesis of polymers with specific properties. These polymers could find applications in areas such as biodegradable materials and drug delivery systems.

The biological activity of Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate has been further investigated through computational modeling and experimental studies. Computational methods have been used to predict how this compound might interact with biological targets at the molecular level. These predictions are then validated through experimental assays, providing insights into its potential therapeutic effects.

In conclusion, Ethyl 2-amino-3-hydroxy-5,5-dimethylhexanoate (CAS No. 1479555-95-7) is a multifunctional compound with significant potential in various fields of research. Its unique structural features make it a valuable intermediate in organic synthesis, particularly for the development of peptidomimetics and bioactive peptides. Additionally, its role in drug discovery and materials science underscores its importance as a building block for novel therapeutics and functional materials.